![molecular formula C15H12N2 B034262 1-(4-Phenylphenyl)imidazole CAS No. 108085-60-5](/img/structure/B34262.png)
1-(4-Phenylphenyl)imidazole
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Overview
Description
1-(4-Phenylphenyl)imidazole (PPIm) is a chemical compound with potential applications in scientific research. It belongs to the class of imidazole derivatives and has a molecular formula of C15H12N2. PPIm has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 1-(4-Phenylphenyl)imidazole involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes such as inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins, which results in anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the production of nitric oxide, which is involved in inflammation and pain. This compound also reduces the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
1-(4-Phenylphenyl)imidazole has several advantages for lab experiments, such as its easy synthesis and low toxicity. However, this compound has limitations such as its low solubility in water, which can affect its bioavailability.
Future Directions
For the study of 1-(4-Phenylphenyl)imidazole include the development of analogs and the exploration of its potential in the treatment of other diseases.
Synthesis Methods
1-(4-Phenylphenyl)imidazole can be synthesized by various methods such as the reaction of 4-bromoacetophenone with phenylboronic acid, followed by the reaction with imidazole. Another method involves the reaction of 4-phenylphenol with imidazole in the presence of a catalyst.
Scientific Research Applications
1-(4-Phenylphenyl)imidazole has been used in scientific research for various applications. One of the significant applications is in the field of cancer research. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death. This compound has also been studied for its anti-inflammatory and analgesic effects.
properties
CAS RN |
108085-60-5 |
---|---|
Molecular Formula |
C15H12N2 |
Molecular Weight |
220.27 g/mol |
IUPAC Name |
1-(4-phenylphenyl)imidazole |
InChI |
InChI=1S/C15H12N2/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)17-11-10-16-12-17/h1-12H |
InChI Key |
FFRBVGATVOCVAZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)N3C=CN=C3 |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)N3C=CN=C3 |
synonyms |
1-[1,1''-BIPHENYL]-4-YL-1H-IMIDAZOLE |
Origin of Product |
United States |
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